![molecular formula C6H10BrN B6267262 4-bromo-2-methylpentanenitrile CAS No. 1467467-58-8](/img/no-structure.png)
4-bromo-2-methylpentanenitrile
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Overview
Description
“4-bromo-2-methylpentanenitrile” is a chemical compound with the molecular formula C6H10BrN . It is also known by other synonyms such as "Pentanenitrile, 4-bromo-2-methyl-" .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented as a 2D Mol file or a computed 3D SD file . The IUPAC Standard InChI is InChI=1S/C6H10BrN/c1-6(2)3-7(4-8)5-9/h2-4H,1H3 .Physical And Chemical Properties Analysis
The predicted boiling point of “this compound” is 222.6±13.0 °C and its predicted density is 1.305±0.06 g/cm3 .Properties
{ "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-methylpentanenitrile can be achieved through a substitution reaction of 4-bromo-2-methylpentane with sodium cyanide.", "Starting Materials": [ "4-bromo-2-methylpentane", "Sodium cyanide", "Sulfuric acid", "Water" ], "Reaction": [ "Mix 4-bromo-2-methylpentane, sodium cyanide, and sulfuric acid in a round-bottom flask.", "Heat the mixture to reflux for several hours.", "Allow the mixture to cool and then add water to the flask.", "Extract the organic layer with a suitable solvent such as diethyl ether.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 4-bromo-2-methylpentanenitrile." ] } | |
1467467-58-8 | |
Molecular Formula |
C6H10BrN |
Molecular Weight |
176.1 |
Purity |
95 |
Origin of Product |
United States |
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